Cas no 79531-64-9 (2-(bicyclo[3.1.0]hex-3-ylamino)benzoic acid)

• Product Name: 2-(bicyclo[3.1.0]hex-3-ylamino)benzoic acid
• CAS No: 79531-64-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1797484
• PubChem ID: 54381
• Update Time: 2025-04-21

2-(bicyclo[3.1.0]hex-3-ylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(bicyclo[3.1.0]hex-3-ylamino)benzoic acid
• 2-(3-bicyclo[3.1.0]hexanylamino)benzoic acid
• BRN 5525100
• ANTHRANILIC ACID, N-BICYCLO(3.1.0)HEX-3-YL-
• DTXSID101000579
• 2-[(Bicyclo[3.1.0]hexan-3-yl)amino]benzoic acid
• 79531-64-9
• N-Bicyclo(3.1.0)hex-3-yl-anthranilic acid

• Inchi： 1S/C13H15NO2/c15-13(16)11-3-1-2-4-12(11)14-10-6-8-5-9(8)7-10/h1-4,8-10,14H,5-7H2,(H,15,16)
• InChI Key： OLRMMEZILYICNH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1CC2CC2C1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų